Cas no 111333-97-2 (pentafluorophenyl Formate)

• Product Name: pentafluorophenyl Formate
• CAS No: 111333-97-2
• MF: C₇HF₅O₂
• MW: 212.073659658432
• CID: 1197566
• PubChem ID: 12169650
• Update Time: 2025-04-20

pentafluorophenyl Formate Chemical and Physical Properties

Names and Identifiers

• pentafluorophenyl Formate
• formic acid,2,3,4,5,6-pentafluorophenol
• Pentafluorophenyl Forme
• Perfluorophenyl formate
• AKOS040767417
• DB-255929
• formic acid pentafluorophenyl ester
• SCHEMBL392504
• C93408
• 111333-97-2
• MFCD25955553
• (2,3,4,5,6-pentafluorophenyl) formate
• 2,3,4,5,6-pentafluorophenyl formate
• NOQPJZHAGRHCFW-UHFFFAOYSA-N

• Inchi： 1S/C7HF5O2/c8-2-3(9)5(11)7(14-1-13)6(12)4(2)10/h1H
• InChI Key： NOQPJZHAGRHCFW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC=O)F)F)F)F

Computed Properties

• Exact Mass: 44.99763
• Monoisotopic Mass: 211.98967008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.608±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 154.5±40.0 ºC (760 Torr),
• Flash Point: 52.5±29.6 ºC,
• Refractive Index: 1.4240 (25 ºC)
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 40.13